Cas no 1545328-98-0 (3-Chloro-5-isopropyl-1-methyl-1H-1,2,4-triazole)

• Product Name: 3-Chloro-5-isopropyl-1-methyl-1H-1,2,4-triazole
• CAS No: 1545328-98-0
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD27756630
• CID: 4701730
• Update Time: 2025-06-08

3-Chloro-5-isopropyl-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-isopropyl-1-methyl-1H-1,2,4-triazole
• 3-chloro-1-methyl-5-(propan-2-yl)-1H-1,2,4-triazole
• STL426092
• BBL035155
• FCH2495151
• T5922
• 1H-1,2,4-triazole, 3-chloro-1-methyl-5-(1-methylethyl)-
• 3-Chloro-5-isopropyl-1-methyl-1H-1,2,4-triazole

• MDL： MFCD27756630
• Inchi： 1S/C6H10ClN3/c1-4(2)5-8-6(7)9-10(5)3/h4H,1-3H3
• InChI Key： QVQDWEVPPDYXDA-UHFFFAOYSA-N
• SMILES： ClC1=NN(C)C(C(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-Chloro-5-isopropyl-1-methyl-1H-1,2,4-triazole

Professional Introduction to 3-Chloro-5-isopropyl-1-methyl-1H-1,2,4-triazole (CAS No. 1545328-98-0)

3-Chloro-5-isopropyl-1-methyl-1H-1,2,4-triazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique triazole core structure. This heterocyclic compound, identified by the chemical identifier CAS No. 1545328-98-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound includes a chloro substituent at the third position and an isopropyl group at the fifth position, along with a methyl group at the first position of the 1H-1,2,4-triazole ring. These structural features contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and pharmacologists.

The 1H-1,2,4-triazole moiety is particularly noteworthy in medicinal chemistry due to its ability to form stable hydrogen bonds and interact with biological targets. This structural motif has been widely explored in the development of antimicrobial, antiviral, and anti-inflammatory agents. The presence of the chloro group enhances the electrophilicity of the ring system, facilitating further functionalization through nucleophilic substitution reactions. Additionally, the isopropyl group introduces steric bulk, which can influence both the physical properties of the compound and its binding affinity to biological receptors.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of triazole derivatives. Studies have demonstrated that compounds featuring a 3-chloro substituent exhibit enhanced metabolic stability and improved oral bioavailability. These findings are particularly relevant in the context of drug discovery pipelines, where optimizing pharmacokinetic profiles is critical for successful therapeutic outcomes. The incorporation of a 5-isopropyl group has also been shown to modulate binding interactions with target proteins, potentially leading to higher efficacy and lower toxicity.

In vitro studies have revealed that 3-Chloro-5-isopropyl-1-methyl-1H-1,2,4-triazole exhibits promising activity against various pathogens. For instance, research indicates that this compound demonstrates inhibitory effects on certain bacterial strains by interfering with essential metabolic pathways. The chloro substituent plays a pivotal role in these interactions by serving as a key point of engagement with bacterial enzymes. Furthermore, preliminary data suggest that the isopropyl group may enhance membrane permeability in target organisms, further contributing to the compound's antimicrobial efficacy.

The synthesis of 3-Chloro-5-isopropyl-1-methyl-1H-1,2,4-triazole involves multi-step organic reactions that highlight the versatility of triazole chemistry. Key synthetic strategies include nucleophilic aromatic substitution reactions to introduce the chloro group and Friedel-Crafts alkylation for incorporating the isopropyl moiety. The reaction conditions must be carefully optimized to ensure high yields and purity of the final product. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes for this compound, reducing waste generation and minimizing environmental impact.

The potential therapeutic applications of 3-Chloro-5-isopropyl-1-methyl-1H-1,2,4-triazole extend beyond antimicrobial uses. Preliminary investigations have explored its efficacy as a precursor for developing novel anticancer agents. The unique structural features of this compound allow it to interact with DNA-binding proteins and disrupt oncogenic signaling pathways. Additionally, its ability to cross cell membranes makes it an attractive candidate for delivering bioactive molecules directly to target sites within cancer cells.

As research continues to uncover new applications for triazole derivatives like 3-Chloro-5-isopropyl-1-methyl-1H-1,2,4-triazole (CAS No. 1545328-98-0), collaboration between academic researchers and pharmaceutical companies will be essential for translating laboratory findings into clinical reality. The integration of high-throughput screening technologies and machine learning algorithms has accelerated the process of identifying promising candidates for further development. These innovations are poised to transform how new drugs are discovered and brought to market in the coming years.

The regulatory landscape for new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy before approval for human use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate comprehensive toxicological studies before granting marketing authorization. The unique properties of 3-Chloro-5-isopropyl-1-methyl-1H-1,2,4-triazole necessitate thorough evaluation under various conditions to assess potential risks associated with its use.

Future research directions may focus on optimizing synthetic methodologies for large-scale production while maintaining high purity standards. Additionally，exploring novel derivatives through structural modifications could yield compounds with enhanced therapeutic profiles or reduced side effects。The continued exploration of this class of compounds underscores their significance in modern drug discovery efforts。